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Introduction

Lithium hydroxide (LiOH) is a critical raw material, particularly in the manufacturing of
cathode materials for high-performance lithium-ion batteries. The particle size distribution
(PSD) of lithium hydroxide powder is a crucial physical property that significantly influences
its processability and the final performance of the battery.[1][2] Key characteristics affected by
PSD include:

o Flowability and Handling: The size and shape of particles dictate the powder's flow behavior,
which is essential for efficient transport, storage, and processing.[3] Finer particles generally
exhibit poorer flowability compared to coarser particles.[3]

e Reaction Rate and Homogeneity: A controlled PSD ensures a consistent surface area for
chemical reactions, leading to more uniform and complete conversion during cathode
material synthesis.

 Slurry Viscosity: In battery manufacturing, the PSD of active materials affects the viscosity of
the electrode slurry, which must be carefully controlled for uniform coating thickness and
density.[1]

o Battery Performance: Ultimately, the particle size of the raw materials can impact the charge
rate, capacity, and overall durability of the finished lithium-ion battery.[1][4]
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This application note details standardized protocols for analyzing the particle size distribution of
lithium hydroxide powder using laser diffraction and traditional sieve analysis.

Primary Method: Laser Diffraction

Laser diffraction is a widely used, rapid, and versatile technique for particle size analysis,
capable of measuring particles from the nanometer to the millimeter range.[5][6][7] The method
is based on the principle that particles scatter light at an angle that is inversely proportional to
their size.[7] A laser beam illuminates a dispersed sample, and the resulting angular scattering
pattern is measured by a series of detectors. This pattern is then used to calculate the particle
size distribution, assuming a spherical particle model.[6]

Complementary Method: Sieve Analysis

Sieve analysis is a traditional and straightforward method for separating and measuring the
particle size distribution of coarser powders.[8] It is particularly useful for fractionating granular
materials and can be used to physically validate results from optical methods like laser
diffraction.[9] The technique involves passing a sample through a stack of sieves with
progressively smaller mesh openings while agitating the stack, and then weighing the material
retained on each sieve.[6]

Experimental Protocols
Protocol 1: Particle Size Analysis by Laser Diffraction

This protocol provides guidelines for both wet and dry dispersion methods. The choice depends
on the sample's properties and the specific requirements of the analysis. For lithium
hydroxide, which can be soluble in water, dry dispersion or a wet dispersion in a non-aqueous
solvent is recommended.[10]

A. Wet Dispersion Method (in Non-Aqueous Solvent)
e Apparatus and Materials

o Laser Diffraction Particle Size Analyzer (e.g., Malvern Mastersizer 3000, Shimadzu SALD-
2300) with a wet dispersion unit.[1][9]

o Non-aqueous dispersant (e.g., Isopropanol, Ethanol).
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o Ultrasonic bath or probe.

o Spatula and weighing balance.

o Lithium hydroxide powder sample.

e Procedure

1. System Preparation: Ensure the analyzer's dispersion unit is clean and fill it with the
selected non-aqueous dispersant. Run a background measurement on the clean
dispersant until stable and acceptable levels are achieved.

2. Sample Preparation: Prepare a stock dispersion by adding a small, representative amount
of the lithium hydroxide powder to a beaker containing the dispersant. The exact amount
should be sufficient to achieve the target obscuration level in the analyzer.

3. Dispersion: To break up any agglomerates, place the beaker in an ultrasonic bath for 3-5
minutes.[11] The optimal sonication time should be determined experimentally to ensure
complete dispersion without causing particle fracture.

4. Measurement: With the dispersion unit's stirrer and pump running at a speed that prevents
sedimentation, slowly add the prepared sample dispersion to the unit until the laser
obscuration is within the instrument's recommended range (typically 5-15%).

5. Analysis: Initiate the measurement sequence. The instrument software will record the
scattered light pattern and calculate the volume-based particle size distribution (e.qg.,
Dv10, Dv50, Dv90).[12] Perform at least three replicate measurements to ensure
reproducibility.

6. Cleaning: After analysis, drain and thoroughly clean the dispersion unit according to the
manufacturer's instructions to prevent cross-contamination.

B. Dry Dispersion Method

e Apparatus and Materials

o Laser Diffraction Particle Size Analyzer with a dry powder dispersion unit.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.horiba.com/int/scientific/applications/energy/battery-material-particle-size-analysis/
https://www.goldapp.com.cn/techs?article_id=125
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Spatula.
o Lithium hydroxide powder sample.
e Procedure

1. System Preparation: Ensure the analyzer and the dry powder feeder are clean. Perform a
background measurement.

2. Sample Loading: Add a representative amount of the dry lithium hydroxide powder to the
feeder tray.

3. Measurement: Set the dispersion air pressure. The pressure should be high enough to de-
agglomerate the particles but low enough to avoid fracturing them. This is a critical
parameter that must be optimized.

4. Analysis: Start the measurement. The feeder will introduce the powder into the
measurement cell via the pressurized air stream. The system will automatically control the
feed rate to maintain an optimal sample concentration.

5. Cleaning: After the analysis, clean the measurement cell and feeder system thoroughly.

Protocol 2: Particle Size Analysis by Sieve Analysis

This method is suitable for characterizing the fraction of coarser particles (typically >30 pum)
within the lithium hydroxide powder.[6]

o Apparatus and Materials

Mechanical Sieve Shaker.

[e]

o

Stack of standard test sieves (e.g., ASTM E11 or ISO 3310-1 compliant) with a pan and
lid.

o

Analytical balance (readable to 0.01 g).

Soft-bristled brush for cleaning sieves.

[¢]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://www.benchchem.com/product/b056323?utm_src=pdf-body
https://measurlabs.com/blog/particle-size-distribution-analysis-method-selection/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Lithium hydroxide powder sample.

e Procedure

1. Sieve Preparation: Clean and dry all sieves and the collection pan. Weigh each sieve and
the pan individually and record the weights.

2. Stack Assembly: Arrange the sieves in a stack with the largest mesh opening at the top
and decreasing openings towards the bottom, with the collection pan at the very bottom.

3. Sample Preparation: Weigh a representative sample of the lithium hydroxide powder
(e.g., 50-100 g).[8]

4. Sieving: Transfer the weighed sample to the top sieve, place the lid on top, and secure the
stack in the mechanical shaker.

5. Agitation: Shake the stack for a standardized period (e.g., 15 minutes) to ensure complete
separation.[10]

6. Weighing: After shaking, carefully weigh each sieve (with the retained powder) and the
collection pan (with the fines).

7. Calculation:

» Calculate the mass of material retained on each sieve by subtracting the initial weight of
the empty sieve.

» Calculate the weight percentage of the material retained on each sieve relative to the
total initial sample weight.

» The results are typically reported as the percentage of material passing through or
retained on each sieve size.

Data Presentation

Quantitative results from particle size analysis are typically reported using key statistical
parameters derived from the distribution curve.
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Table 1: Typical Particle Size Distribution Data for Lithium Hydroxide

Technical Grade

Parameter Description Battery Grade (pm) (um)
pm

10% of the particle
D10 population is below 5-15 20-50
this size.

50% of the particle
D50 (Median) population is below 120 - 300[13] 150 - 500
this size.[7]

90% of the particle
D90 population is below 400 - 700[13] 800 - 1200

this size.

| Span | (D90 - D10) / D50. Indicates the width of the distribution. | <1.5|< 2.0 |

Note: The values presented are illustrative. Actual specifications will vary by manufacturer and

application.

Workflow Visualization

The following diagram illustrates the general workflow for the particle size analysis of a powder

sample.
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Caption: General workflow for particle size analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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